Cas no 2171285-19-9 ((3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}butanoic acid)

• Product Name: (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}butanoic acid
• CAS No: 2171285-19-9
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6003702
• PubChem ID: 165580804
• Update Time: 2025-07-21

(3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}butanoic acid
• EN300-1575527
• (3S)-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}butanoic acid
• 2171285-19-9

• Inchi： 1S/C27H26N2O5/c1-16-13-18(26(32)28-17(2)14-25(30)31)11-12-24(16)29-27(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,17,23H,14-15H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t17-/m0/s1
• InChI Key： OIZGIWVRNNCFDN-KRWDZBQOSA-N
• SMILES： O(C(NC1C=CC(C(N[C@@H](C)CC(=O)O)=O)=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}butanoic acid

Introduction to (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}butanoic Acid (CAS No. 2171285-19-9)

(3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171285-19-9, represents a pinnacle of molecular design, integrating multiple functional groups to potentially exhibit a wide range of biological activities. Its structural complexity and the presence of specific moieties make it a subject of intense study in drug discovery and development.

The molecular framework of (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}butanoic acid is characterized by the presence of a chiral center at the (3S) position, which is crucial for its stereochemical properties and potential pharmacological effects. The compound also features a fluorenylmethoxycarbonyl (Fmoc) group, a common protective group in peptide synthesis, and an amino acid-derived formamide moiety. These elements contribute to its versatility in medicinal chemistry applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}butanoic acid suggest that it may have potential therapeutic applications in areas such as oncology, neurology, and inflammation. The combination of a fluorene-based aromatic ring and a methylphenyl group provides a scaffold that can interact with biological targets in unique ways.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The presence of multiple functional groups allows for further chemical modifications, enabling researchers to fine-tune its pharmacological properties. For instance, the Fmoc group can be removed under specific conditions to reveal an amino group, which can then be used for subsequent derivatization. This flexibility makes (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}butanoic acid a valuable asset in synthetic chemistry.

Recent studies have begun to explore the biological activity of this compound. Preliminary research indicates that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, the fluorene moiety has been shown to interact with proteins in a way that could disrupt abnormal signaling processes. Additionally, the amino acid-derived formamide group may contribute to its ability to modulate protein-protein interactions.

The chiral center at the (3S) position is particularly noteworthy, as it can influence the compound's stereochemical specificity and binding affinity. In pharmaceuticals, enantiomeric purity is often critical for efficacy and safety, and compounds like (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}butanoic acid are often synthesized with high enantiomeric excess to ensure optimal pharmacological outcomes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation has been instrumental in achieving the desired molecular structure. These methods allow for precise control over the formation of key functional groups and stereochemical centers.

In conclusion, (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}butanoic acid (CAS No. 2171285-19-9) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional groups make it a promising candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery and creation of novel therapeutic agents.